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Compound of Interest

(S)-Methyl 3-
Compound Name:

hydroxytetradecanoate
CAS No.: 76835-67-1

Cat. No.: B016855

Get Quote

Introduction

(S)-Methyl 3-hydroxytetradecanoate is a chiral molecule of significant interest in various
fields, including the synthesis of bioactive compounds and unnatural lipid A analogs.[1] Its
stereochemistry plays a crucial role in its biological activity, making enantioselective synthesis a
critical area of research. This guide provides an in-depth exploration of the primary synthetic
pathways to obtain the (S)-enantiomer of methyl 3-hydroxytetradecanoate, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

A foundational understanding of the target molecule's properties is essential before delving into
its synthesis.
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Property Value

Molecular Formula C15H3003[2][3]

Molecular Weight 258.40 g/mol [1][2][3]

Appearance Pale Yellow Low Melting Solid[1]

CAS Number 76835-67-1[2]

IUPAC Name methyl (3S)-3-hydroxytetradecanoate[2]

(Data sourced from PubChem and ECHEMI)[1][2][3]

Synthetic Strategies: A Focus on Enantioselectivity

The synthesis of (S)-Methyl 3-hydroxytetradecanoate with high enantiomeric purity
necessitates the use of asymmetric synthesis techniques. The most prevalent and effective
methods involve the enantioselective reduction of the corresponding (3-keto ester, methyl 3-
oxotetradecanoate. This guide will focus on two primary approaches: biocatalytic reduction
using whole-cell systems or isolated enzymes, and chemical asymmetric reduction using chiral
catalysts or auxiliaries.

Biocatalytic Synthesis: Leveraging Nature's Catalysts

Biocatalysis offers a green and highly selective alternative to traditional chemical synthesis.
Enzymes, particularly reductases, can exhibit remarkable enantioselectivity in the reduction of
prochiral ketones.

1.1. Whole-Cell Bioreduction with Rhodococcus erythropolis

Rhodococcus erythropolis is a versatile microorganism known for its wide range of enzymatic
activities, including oxidations and reductions.[4][5] It has been effectively employed for the
kinetic resolution of various esters.[6][7]

Core Principle: The synthesis of (S)-Methyl 3-hydroxytetradecanoate can be achieved
through the enantioselective reduction of methyl 3-oxotetradecanoate using whole cells of
Rhodococcus erythropolis. The microorganism's inherent dehydrogenases/reductases
preferentially catalyze the reduction to the (S)-alcohol.
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Experimental Workflow:
Caption: Workflow for the whole-cell bioreduction of methyl 3-oxotetradecanoate.
Detailed Protocol:

Cultivation: A suitable culture medium is inoculated with Rhodococcus erythropolis and
incubated under optimal growth conditions (e.g., temperature, pH, aeration) to achieve
sufficient biomass.[8]

Biotransformation: Methyl 3-oxotetradecanoate, the substrate, is added to the cell culture.
The reaction is monitored over time for the conversion to the hydroxy ester.

Extraction: After the reaction is complete, the cells are separated from the broth by
centrifugation. The product is then extracted from the supernatant and the cells using an
organic solvent like ethyl acetate.

Purification: The crude extract is concentrated and purified using column chromatography on
silica gel to yield pure (S)-Methyl 3-hydroxytetradecanoate.

Causality Behind Choices:

Whole Cells vs. Isolated Enzymes: Using whole cells is often more cost-effective as it
eliminates the need for enzyme purification. The cellular machinery also provides in-situ
cofactor regeneration, which is essential for the reductase activity.

Solvent Selection: Ethyl acetate is a common choice for extraction due to its moderate
polarity, which allows for efficient extraction of the product while minimizing the extraction of
highly polar impurities.

1.2. Enzymatic Reduction with Candida antarctica Lipase B
(CALB)

While primarily known for its lipase activity, Candida antarctica Lipase B (CALB) can also
catalyze reduction reactions, although less commonly.[9][10][11][12][13] A more direct and
highly efficient approach involves using a dedicated reductase enzyme. However, for the
purpose of illustrating enzymatic synthesis, we will discuss a more established biocatalytic
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reduction method. A more common application for lipases in this context is the kinetic resolution
of a racemic mixture of methyl 3-hydroxytetradecanoate.

Core Principle: In a kinetic resolution, an enzyme selectively acylates one enantiomer of a
racemic alcohol, leaving the other enantiomer unreacted and thus enriched. CALB is highly
effective in this regard.

Reaction Scheme:

Caption: Kinetic resolution of racemic methyl 3-hydroxytetradecanoate using CALB.

Chemical Asymmetric Synthesis

Chemical methods for asymmetric synthesis offer a high degree of control and can often be
scaled up more readily than biocatalytic processes. The asymmetric reduction of methyl 3-
oxotetradecanoate is the most direct chemical route.

2.1. Asymmetric Hydrogenation with Chiral Catalysts

Core Principle: This method involves the reduction of the ketone functionality of methyl 3-
oxotetradecanoate using hydrogen gas in the presence of a chiral metal catalyst. The chiral
ligand on the metal center directs the hydrogenation to one face of the ketone, leading to the
preferential formation of one enantiomer.

Key Components:
o Metal Precursor: Typically a rhodium or ruthenium complex.

» Chiral Ligand: A variety of chiral phosphine ligands, such as BINAP, have been used
successfully in asymmetric hydrogenations.

Experimental Setup:
Caption: Asymmetric hydrogenation of methyl 3-oxotetradecanoate.

Detailed Protocol:
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o Catalyst Preparation: The active chiral catalyst is often prepared in situ by reacting a metal
precursor with the chiral ligand.

» Reaction: Methyl 3-oxotetradecanoate is dissolved in a suitable solvent (e.g., methanol) in a
high-pressure reactor. The catalyst is added, and the reactor is pressurized with hydrogen
gas. The reaction is stirred at a specific temperature until completion.

o Workup and Purification: The solvent is removed, and the product is purified by column
chromatography to remove the catalyst and any byproducts.

Causality Behind Choices:

o Catalyst Choice: Ruthenium-BINAP catalysts are well-established for the asymmetric
reduction of 3-keto esters, often providing high enantioselectivities and conversions.[14]

e High Pressure: Hydrogenation reactions typically require elevated pressures to ensure a
sufficient concentration of hydrogen in the reaction mixture.

2.2. Asymmetric Reduction with Chiral Borohydride Reagents

Core Principle: Chiral auxiliaries can be used to modify reducing agents like sodium
borohydride, rendering them capable of enantioselective reductions.[15][16][17]

Example of a Chiral Auxiliary: (2S,3R)-(-)-2-amino-3-methyl-1,1-diphenylpentanol is an
example of a chiral amino alcohol that can be used to prepare a chiral reducing agent from
borane.[17]

General Reaction Scheme:

o Preparation of the Chiral Reagent: The chiral amino alcohol is reacted with borane (BH3) to
form a chiral borohydride reagent.

¢ Reduction: Methyl 3-oxotetradecanoate is then added to this pre-formed chiral reagent,
which selectively reduces the ketone to the (S)-alcohol.

Advantages and Disadvantages of Synthetic Pathways
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Pathway

Advantages

Disadvantages

Whole-Cell Bioreduction

Environmentally friendly, high
enantioselectivity, no need for
expensive catalysts or ligands,

in-situ cofactor regeneration.

Can be slower than chemical
methods, requires sterile
techniques, downstream

processing can be complex.

Enzymatic Resolution

High enantioselectivity, mild

reaction conditions.

Maximum theoretical yield is
50% for the desired
enantiomer, requires
separation of the acylated and

unreacted enantiomers.

Asymmetric Hydrogenation

High yields and
enantioselectivities, well-

established and scalable.

Requires expensive and often
air-sensitive catalysts and
ligands, requires high-pressure

equipment.

Chiral Borohydride Reduction

Stoichiometric use of chiral
auxiliary, can achieve high

enantioselectivity.

Requires stoichiometric
amounts of the chiral auxiliary,

which can be expensive.

Conclusion

The synthesis of (S)-Methyl 3-hydroxytetradecanoate can be accomplished through several

effective methods, each with its own set of advantages and disadvantages. The choice of a

particular pathway will depend on factors such as the desired scale of the synthesis, cost

considerations, and the available laboratory infrastructure. Biocatalytic methods, particularly

whole-cell reductions, offer a promising green and sustainable approach, while chemical

methods like asymmetric hydrogenation provide a robust and scalable alternative. For

researchers and drug development professionals, a thorough understanding of these synthetic

strategies is crucial for the efficient and enantioselective production of this important chiral

building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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